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Compound of Interest

Compound Name: CL-82198 hydrochloride

Cat. No.: B1662954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CL-82198 hydrochloride is a potent and selective inhibitor of matrix metalloproteinase-13

(MMP-13).[1][2] MMP-13 is a key enzyme involved in the degradation of extracellular matrix

components, particularly type II collagen, and its activity is implicated in the pathogenesis of

diseases such as osteoarthritis and cancer.[3][4][5] The selectivity of CL-82198 for MMP-13

over other MMPs, such as MMP-1 and MMP-9, makes it a valuable tool for studying the

specific roles of MMP-13 in various biological processes.[1] These application notes provide

detailed protocols for the preparation, storage, and handling of CL-82198 hydrochloride stock

solutions to ensure reproducible and reliable experimental outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative information for CL-82198 hydrochloride.

Table 1: Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1662954?utm_src=pdf-interest
https://www.benchchem.com/product/b1662954?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/cl-82198-matrix-metalloprotinase-13-mmp-13-inhibitor-ab141576
https://www.medchemexpress.com/CL-82198.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12198857/
https://pmc.ncbi.nlm.nih.gov/articles/PMC128926/
https://www.mdpi.com/1422-0067/22/4/1742
https://www.abcam.com/en-us/products/biochemicals/cl-82198-matrix-metalloprotinase-13-mmp-13-inhibitor-ab141576
https://www.benchchem.com/product/b1662954?utm_src=pdf-body
https://www.benchchem.com/product/b1662954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₂₃ClN₂O₃ [1]

Molecular Weight 338.83 g/mol

Purity ≥97% (HPLC) [6][7]

Appearance Light yellow solid [6][7]

CAS Number 1188890-36-9 [6]

Table 2: Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

Water 33.88 100

DMSO 25.41 75

Table 3: Inhibitory Activity

Target IC₅₀ Source

MMP-13 3.2 µM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CL-82198 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

CL-82198 hydrochloride powder
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, designated

area to maintain sterility, especially if the stock solution will be used in cell culture

experiments.

Weighing the Compound: Accurately weigh the desired amount of CL-82198 hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.388 mg of the

compound (Molecular Weight = 338.83 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For a

10 mM solution, if you weighed 3.388 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

precipitation is observed.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[2]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2][8] Stock solutions are

reported to be stable for up to 3 months at -20°C.[6][7]

Protocol 2: Preparation of an Aqueous Stock Solution
This protocol is suitable for experiments where DMSO may interfere with the assay.

Materials:
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CL-82198 hydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Aseptic Handling: As with the DMSO protocol, maintain aseptic conditions throughout the

procedure.

Weighing: Accurately weigh the desired amount of CL-82198 hydrochloride. To prepare 1

mL of a 10 mM stock solution, use 3.388 mg.

Dissolution: Add the calculated volume of sterile water to the powder.

Solubilization: Vortex the solution until the compound is fully dissolved. CL-82198
hydrochloride is soluble in water up to 100 mM.

Aliquoting and Storage: Aliquot the aqueous stock solution into single-use volumes and store

at -20°C or -80°C. It is recommended to use aqueous solutions freshly prepared.

Visualizations
Signaling Pathway of MMP-13 Inhibition
CL-82198 hydrochloride selectively inhibits MMP-13, which is a downstream effector in

several signaling pathways implicated in tissue remodeling and disease. The diagram below

illustrates a simplified representation of pathways leading to MMP-13 expression and the point

of inhibition by CL-82198. Pro-inflammatory cytokines like IL-1 and growth factors such as

TGF-β can activate signaling cascades including the MAPK (ERK, p38) and NF-κB pathways,

leading to the transcription of the MMP-13 gene.[3][4][9]
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Caption: Simplified signaling pathway leading to MMP-13-mediated ECM degradation and its

inhibition by CL-82198.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow for preparing a stock solution of CL-82198
hydrochloride.
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Caption: Workflow for the preparation of CL-82198 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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